4-[2-[4-[2-(4-Carboxyphenyl)ethynyl]-2,5-dimethoxyphenyl]ethynyl]benzoic acid

• IUPAC Name: 4-[2-[4-[2-(4-carboxyphenyl)ethynyl]-2,5-dimethoxyphenyl]ethynyl]benzoic acid
• InChI: InChI=1S/C26H18O6/c1-31-23-15-22(14-8-18-5-11-20(12-6-18)26(29)30)24(32-2)16-21(23)13-7-17-3-9-19(10-4-17)25(27)28/h3-6,9-12,15-16H,1-2H3,(H,27,28)(H,29,30)
• InChI Key: YEEAQHTUSRMZSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C#CC2=CC=C(C=C2)C(=O)O)OC)C#CC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C26H18O6
• Molecular Weight: 426.4 g/mol

Description

“4-[2-[4-[2-(4-Carboxyphenyl)ethynyl]-2,5-dimethoxyphenyl]ethynyl]benzoic acid” is a compound with the molecular formula C52H26O8 and a molecular weight of 778.75804. It is also known as H4ptba or 4,4′,4′′,4′′′‐ (pyrene‐1,3,6,8‐tetrayltetrakis (ethyne‐2,1‐diyl))tetrabenzoic acid.

Molecular Structure Analysis

The molecular structure of this compound contains a total of 80 bonds, including 54 non-H bonds, 38 multiple bonds, 8 rotatable bonds, 6 double bonds, 2 triple bonds, 30 aromatic bonds, 5 six-membered rings, 4 carboxylic acid groups (aromatic), and 4 hydroxyl groups.

Physical And Chemical Properties Analysis

This compound is soluble in DMF and DMSO. It should be stored at room temperature. The compound has a molecular weight of 778.75804.

Scientific Research Applications

Structural Analyses and Properties

• The structural analysis of related compounds, such as 2-[(2,6-dimethoxyphenyl)ethynyl]-3-methoxybenzoic acid, has provided insights into the molecular configuration and bonding characteristics of similar benzoic acid derivatives. These studies have shown significant distortions in bond angles and lengths, indicating unique chemical properties that could be relevant for various applications (Evans, Fronczek, & Gandour, 1995).

Supramolecular Networks and Liquid Crystalline Structures

• Research on multifunctional hydrogen-bonding molecules, including tricarboxylic acids like 4-[2-[4-[2-(4-Carboxyphenyl)ethynyl]-2,5-dimethoxyphenyl]ethynyl]benzoic acid, has led to the development of supramolecular liquid-crystalline networks. These structures exhibit unique phase behavior and could be utilized in advanced materials science and nanotechnology (Kihara, Kato, Uryu, & Fréchet, 1996).

Synthesis Processes and Chemical Reactivity

• Studies on the synthesis and reactivity of similar compounds, such as benzoic acid derivatives, provide essential information for optimizing production processes. This knowledge is crucial for large-scale synthesis and potential industrial applications (Guo, 2013).

Application in Coordination Polymers and Optical Materials

• The design of coordination polymers using compounds like 4-[2-[4-[2-(4-Carboxyphenyl)ethynyl]-2,5-dimethoxyphenyl]ethynyl]benzoic acid has shown potential in creating nonlinear optical materials. Such materials could have applications in photonics and electronics (Evans & Lin, 2001).

Therapeutic Research and Biological Activity

• Although explicitly excluding drug use and dosage, it's worth noting that related benzoic acid derivatives have been investigated for their potential therapeutic applications, such as anti-inflammatory properties (Chen, Cho, Hwang, & Chen, 2008).